![molecular formula C16H18FN3O B2981881 N~1~-[5-cyclopropyl-3-(3-fluorophenyl)-1H-pyrazol-4-yl]-2-methylpropanamide CAS No. 1190260-34-4](/img/structure/B2981881.png)
N~1~-[5-cyclopropyl-3-(3-fluorophenyl)-1H-pyrazol-4-yl]-2-methylpropanamide
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Description
Scientific Research Applications
Synthesis and Characterization
Synthetic Pathways : Research has identified compounds with similar structures, emphasizing the importance of precise synthetic routes for their creation. For instance, the synthesis and characterization of research chemicals like N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide (3,5-AB-CHMFUPPYCA) have been detailed, offering insights into the methodologies that could be applied to related compounds (McLaughlin et al., 2016).
Analytical Characterization : The comprehensive analytical characterization of similar compounds, including chromatographic, spectroscopic, and mass spectrometric analyses, provides a foundation for understanding the physical and chemical properties of N
1-[5-cyclopropyl-3-(3-fluorophenyl)-1H-pyrazol-4-yl]-2-methylpropanamide (McLaughlin et al., 2016).
Biological Applications
Fluorescence-conjugated Pyrrole/Imidazole Polyamides : The development of pyrrole-imidazole polyamide-fluorophore conjugates, which can bind DNA in a sequence-specific manner, points to potential applications in biological imaging and gene expression studies. These applications could extend to related compounds, enhancing their utility in scientific research (Vaijayanthi et al., 2012).
Antimicrobial Activity : Compounds within this chemical class have been evaluated for antimicrobial activities. The synthesis and testing of polysubstituted and condensed pyrazolopyranopyrimidine and pyrazolopyranotriazine derivatives, for instance, highlight the potential of these compounds in developing new antimicrobial agents (Hafez et al., 2015).
Medicinal Chemistry Applications
- Cannabinoid Receptor Studies : The synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide by nucleophilic [18F] fluorination demonstrates the relevance of these compounds in the study of CB1 cannabinoid receptors, suggesting potential applications in neurology and pharmacology (Katoch-Rouse & Horti, 2003).
properties
IUPAC Name |
N-[5-cyclopropyl-3-(3-fluorophenyl)-1H-pyrazol-4-yl]-2-methylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FN3O/c1-9(2)16(21)18-15-13(10-6-7-10)19-20-14(15)11-4-3-5-12(17)8-11/h3-5,8-10H,6-7H2,1-2H3,(H,18,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFUSOUFFEAFKNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=C(NN=C1C2=CC(=CC=C2)F)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[5-cyclopropyl-3-(3-fluorophenyl)-1H-pyrazol-4-yl]-2-methylpropanamide |
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